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Compound of Interest

Compound Name: FITC-labelled Keap1-Nrf2 probe

Cat. No.: B12377376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various biophysical and

biochemical techniques used to measure the binding affinity between Kelch-like ECH-

associated protein 1 (Keap1) and Nuclear factor erythroid 2-related factor 2 (Nrf2).

Understanding this interaction is crucial for the development of therapeutics targeting the

Keap1-Nrf2 pathway, which is a key regulator of cellular antioxidant responses.

Keap1-Nrf2 Signaling Pathway
Under basal conditions, Keap1, a substrate adaptor protein for a Cullin 3-based E3 ubiquitin

ligase, binds to the Neh2 domain of Nrf2, leading to its ubiquitination and subsequent

proteasomal degradation. This process keeps the cellular levels of Nrf2 low. Upon exposure to

oxidative or electrophilic stress, reactive cysteines in Keap1 are modified, inducing a

conformational change that disrupts the Keap1-Nrf2 interaction. This stabilizes Nrf2, allowing it

to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) and

activates the transcription of a battery of cytoprotective genes.
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Preparation

Assay Detection & Analysis

Prepare fluorescently labeled
Nrf2 peptide probe

Incubate Keap1, probe,
and test compound

Prepare purified Keap1
Kelch domain protein

Prepare test compounds
(inhibitors)

Equilibrate at room temperature Measure fluorescence
polarization

Calculate binding affinity (Kd)
or inhibition (IC50)
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Preparation

Binding Measurement Analysis
Immobilize ligand (e.g., Nrf2 peptide)

on SPR sensor chip
Inject analyte over sensor surface

(Association)

Prepare analyte (e.g., Keap1)
in running buffer

Flow buffer over sensor surface
(Dissociation)

Regenerate sensor surface

Fit sensorgram data to
binding models to obtain

kon, koff, and KD

Repeat with different
analyte concentrations

Preparation

Titration Analysis

Load macromolecule (e.g., Keap1)
into the sample cell

Inject small aliquots of ligand
into the sample cell

Load ligand (e.g., Nrf2 peptide)
into the injection syringe

Measure the heat change
after each injection

Integrate the heat peaks
to generate a binding isotherm

Fit the isotherm to a binding model
to determine KD, n, and ΔH

Preparation

Assay Detection & AnalysisPrepare tagged Keap1 and
biotinylated Nrf2 peptide

Incubate Keap1, Nrf2 peptide,
and test compound

Prepare AlphaLISA Donor and
Acceptor beads

Add Acceptor beads and incubate Add Donor beads and incubate
in the dark

Prepare test compounds

Read plate on an AlphaLISA-
compatible reader Calculate IC50 values for inhibitors
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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